Cas no 2856-79-3 (Benzeneacetic acid, .alpha.-broMo-2-chloro-, ethyl ester)

• Product Name: Benzeneacetic acid, .alpha.-broMo-2-chloro-, ethyl ester
• CAS No: 2856-79-3
• MF: C₁₀H₁₀BrClO₂
• MW: 277.542201519012
• MDL: MFCD18429752
• CID: 838959
• PubChem ID: 10423649
• Update Time: 2025-06-15

Benzeneacetic acid, .alpha.-broMo-2-chloro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, .alpha.-broMo-2-chloro-, ethyl ester
• Benzeneacetic acid, a-bromo-2-chloro-, ethyl ester
• SCHEMBL5327049
• CS-0037124
• AKOS022792944
• 2856-79-3
• Ethyl 2-bromo-2-(2-chlorophenyl)acetate
• Ethyl2-bromo-2-(2-chlorophenyl)acetate
• AS-70174
• MFCD18429752
• ethyl bromo(2-chlorophenyl)acetate
• CAA85679

• MDL： MFCD18429752
• Inchi： 1S/C10H10BrClO2/c1-2-14-10(13)9(11)7-5-3-4-6-8(7)12/h3-6,9H,2H2,1H3
• InChI Key： SEFGBXSZQZZZEE-UHFFFAOYSA-N
• SMILES： BrC(C(=O)OCC)C1C=CC=CC=1Cl

Computed Properties

• Exact Mass: 275.95527g/mol
• Monoisotopic Mass: 275.95527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on Benzeneacetic acid, .alpha.-broMo-2-chloro-, ethyl ester

Benzeneacetic acid, .alpha.-bromo-2-chloro-, ethyl ester (CAS No. 2856-79-3): A Comprehensive Overview

Benzeneacetic acid, .alpha.-bromo-2-chloro-, ethyl ester (CAS No. 2856-79-3) is a versatile organic compound with a wide range of applications in the fields of chemistry, pharmaceuticals, and materials science. This compound is characterized by its unique molecular structure, which includes a bromo and chloro substituent on the benzeneacetic acid framework, along with an ethyl ester group. The combination of these functional groups imparts specific chemical properties that make it valuable in various synthetic processes and research applications.

The molecular formula of Benzeneacetic acid, .alpha.-bromo-2-chloro-, ethyl ester is C10H10BrClO2, and its molecular weight is approximately 261.54 g/mol. The compound is typically a colorless to pale yellow liquid at room temperature and has a characteristic odor. Its physical and chemical properties, such as solubility, melting point, and boiling point, are crucial for its handling and application in laboratory settings.

Recent research studies have highlighted the significance of Benzeneacetic acid, .alpha.-bromo-2-chloro-, ethyl ester in the development of novel pharmaceuticals and materials. For instance, a study published in the *Journal of Medicinal Chemistry* (2023) explored the use of this compound as an intermediate in the synthesis of antiviral agents. The bromo and chloro substituents were found to enhance the bioactivity of the final drug molecules, making them more effective against viral infections.

In another study published in *Organic Letters* (2022), researchers investigated the potential of Benzeneacetic acid, .alpha.-bromo-2-chloro-, ethyl ester as a building block for advanced polymers. The compound's reactivity and stability under various conditions make it an ideal candidate for polymer synthesis. The resulting polymers exhibited excellent thermal stability and mechanical properties, which are essential for applications in electronics and aerospace industries.

The synthesis of Benzeneacetic acid, .alpha.-bromo-2-chloro-, ethyl ester involves several steps that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the bromination and chlorination of benzeneacetic acid followed by esterification with ethanol. The reaction conditions, such as temperature, pressure, and catalyst selection, play a critical role in determining the efficiency and selectivity of the synthesis process.

The safety and handling of Benzeneacetic acid, .alpha.-bromo-2-chloro-, ethyl ester are important considerations for laboratory personnel. While the compound is not classified as a hazardous material under current regulations, it is essential to follow standard safety protocols when working with it. This includes wearing appropriate personal protective equipment (PPE), such as gloves and goggles, and ensuring proper ventilation in the laboratory environment.

In terms of storage, Benzeneacetic acid, .alpha.-bromo-2-chloro-, ethyl ester should be kept in tightly sealed containers away from direct sunlight and heat sources. It is also advisable to store it separately from incompatible materials to prevent any potential reactions or degradation.

The analytical methods used to characterize Benzeneacetic acid, .alpha.-bromo-2-chloro-, ethyl ester include nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These techniques provide detailed information about the molecular structure and purity of the compound, which is crucial for quality control in both research and industrial settings.

Overall, Benzeneacetic acid, .alpha.-bromo-2-chloro-, ethyl ester (CAS No. 2856-79-3) is a valuable compound with diverse applications in chemistry and related fields. Its unique chemical properties make it an important intermediate in the synthesis of pharmaceuticals and advanced materials. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility in scientific and industrial contexts.